Cas no 1823331-71-0 (5-fluoroazepan-4-ol;hydrochloride)

• Product name: 5-fluoroazepan-4-ol;hydrochloride
• CAS No: 1823331-71-0
• MF: C₆H₁₃ClFNO
• MW: 169.62492442131
• MDL: MFCD27997422
• CID: 4621189
• PubChem ID: 118798539

5-fluoroazepan-4-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Fluoroazepan-4-Ol Hydrochloride(WX601137)
• 5-FLUOROAZEPAN-4-OL HCL
• 5-Fluoroazepan-4-Ol Hydrochloride
• 5-fluoroazepan-4-ol;hydrochloride
• 1823331-71-0
• 5-Fluoroazepan-4-olhydrochloride
• CS-0129600
• MFCD27997422
• AS-61507
• AKOS027256164

• MDL： MFCD27997422
• Inchi： 1S/C6H12FNO.ClH/c7-5-1-3-8-4-2-6(5)9;/h5-6,8-9H,1-4H2;1H
• InChI Key： JWVFFTARUWEVEV-UHFFFAOYSA-N
• SMILES： FC1CCNCCC1O.Cl

Computed Properties

• Exact Mass: 169.0669699g/mol
• Monoisotopic Mass: 169.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 89.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 5-fluoroazepan-4-ol;hydrochloride

Research Briefing on 5-fluoroazepan-4-ol;hydrochloride (CAS: 1823331-71-0): Recent Advances and Applications in Chemical Biology and Medicine

5-fluoroazepan-4-ol;hydrochloride (CAS: 1823331-71-0) is a fluorinated azepane derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by a seven-membered azepane ring with a fluorine substituent and a hydroxyl group, serves as a versatile scaffold for drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors. Recent studies have explored its synthesis, pharmacological properties, and mechanism of action, positioning it as a promising candidate for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 5-fluoroazepan-4-ol;hydrochloride, achieving a 78% yield through a novel fluorination-cyclization strategy. The researchers emphasized the compound's stability under physiological conditions, making it suitable for in vivo studies. Structural analysis via X-ray crystallography revealed key interactions with biological targets, particularly gamma-aminobutyric acid (GABA) receptors, suggesting potential applications in neurological disorders such as epilepsy and anxiety.

In pharmacological evaluations, 5-fluoroazepan-4-ol;hydrochloride demonstrated selective binding to GABA_A receptor subtypes, with an IC₅₀ of 12.3 nM for the α5β2γ2 subtype. This specificity is significant for developing drugs with reduced side effects compared to non-selective GABA modulators. Additionally, molecular docking studies highlighted hydrogen bonding between the hydroxyl group and Thr262 of the receptor, providing insights for structure-activity relationship (SAR) optimization.

Beyond neurology, the compound has shown promise in oncology. A preclinical study in Bioorganic & Medicinal Chemistry Letters reported its role as a lysine-specific demethylase 1 (LSD1) inhibitor, with an EC₅₀ of 0.45 μM in leukemia cell lines. The fluorine atom's electronegativity was critical for enhancing binding affinity to the flavin adenine dinucleotide (FAD) cofactor of LSD1, underscoring the importance of halogen interactions in drug design.

Future research directions include investigating 5-fluoroazepan-4-ol;hydrochloride's pharmacokinetics and toxicity profiles, as well as derivatization to improve blood-brain barrier penetration. Collaborative efforts between academic and industrial researchers are underway to advance this compound into clinical trials, particularly for CNS and oncology indications. The integration of computational modeling and high-throughput screening will further accelerate its development.